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Compound of Interest

Compound Name: 2-Pyridylethylamine hydrochloride

Cat. No.: B8803217 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Pyridylethylamine, and its more commonly used salt form, 2-Pyridylethylamine

dihydrochloride, is a potent and selective agonist for the histamine H1 receptor.[1] As a crucial

tool in research and drug development, it is instrumental in studying histaminergic signaling

pathways and their physiological effects, such as vasoconstriction.[2] Understanding the

intricacies of these pathways is vital for the development of novel therapeutics for a range of

conditions, including allergic reactions and inflammatory diseases. These application notes

provide detailed protocols for the preparation of 2-Pyridylethylamine dihydrochloride solutions

and an overview of the associated signaling cascade.

Chemical and Physical Properties
A comprehensive summary of the key quantitative data for 2-Pyridylethylamine dihydrochloride

is presented in the table below for easy reference. This information is critical for accurate

solution preparation and experimental design.
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Property Value Reference(s)

Molecular Formula C₇H₁₀N₂·2HCl [2]

Molecular Weight 195.09 g/mol [2]

Purity ≥98% [1][2]

Appearance Off-white to light brown solid [3]

Solubility in Water Up to 100 mM [2]

Solubility in DMSO Up to 50 mM

Storage (Solid) Desiccate at room temperature [2]

Storage (Stock Solution)
-20°C for up to 1 month; -80°C

for up to 6 months
[3]

Experimental Protocols
Protocol 1: Preparation of a 100 mM Aqueous Stock
Solution of 2-Pyridylethylamine Dihydrochloride
This protocol details the steps for preparing a 100 mM stock solution of 2-Pyridylethylamine

dihydrochloride in water.

1. Safety Precautions:

Always handle 2-Pyridylethylamine dihydrochloride in a well-ventilated area, preferably

within a fume hood.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and chemical-resistant gloves.[4]

Consult the Safety Data Sheet (SDS) for complete safety information before handling the

compound.[4][5]

2. Materials:

2-Pyridylethylamine dihydrochloride (MW: 195.09 g/mol )
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High-purity sterile water (e.g., Milli-Q or equivalent)

Sterile conical tubes (e.g., 15 mL or 50 mL)

Sterile serological pipettes

Vortex mixer

Analytical balance

Weighing paper

3. Equipment:

Fume hood

Calibrated pipettes

pH meter (optional, for pH adjustment if required for the specific application)

4. Calculations:

To prepare a 100 mM stock solution, the required mass of 2-Pyridylethylamine dihydrochloride

can be calculated using the following formula:

Mass (g) = Desired Concentration (mol/L) x Desired Volume (L) x Molecular Weight ( g/mol )

Desired Concentration: 100 mM = 0.1 mol/L

Desired Volume: For example, to make 10 mL = 0.01 L

Molecular Weight: 195.09 g/mol

Calculation Example for 10 mL of a 100 mM solution:

Mass (g) = 0.1 mol/L x 0.01 L x 195.09 g/mol = 0.19509 g = 19.51 mg

5. Procedure:
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Weighing the Compound: In a fume hood, accurately weigh out 19.51 mg of 2-

Pyridylethylamine dihydrochloride on an analytical balance using weighing paper.

Transfer: Carefully transfer the weighed compound into a sterile 15 mL conical tube.

Dissolution:

Add approximately 8 mL of high-purity sterile water to the conical tube containing the

compound.

Cap the tube securely and vortex thoroughly until the solid is completely dissolved. The

solution should be clear and colorless.

Volume Adjustment:

Once the solid is fully dissolved, add sterile water to bring the final volume to 10 mL.

Invert the tube several times to ensure the solution is homogeneous.

Sterilization (Optional): If sterility is required for downstream applications (e.g., cell culture),

the solution can be filter-sterilized using a 0.22 µm syringe filter.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use sterile microcentrifuge tubes to avoid

repeated freeze-thaw cycles.

Label each aliquot clearly with the compound name, concentration, and date of

preparation.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[3]

Signaling Pathway and Experimental Workflow
Activation of the histamine H1 receptor by an agonist such as 2-Pyridylethylamine initiates a

well-defined signaling cascade that is crucial for many physiological responses. The following

diagrams illustrate this pathway and a typical experimental workflow for studying its effects.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://study.com/skill/learn/using-molarity-to-find-solute-mass-explanation.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8803217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

Cytosol

Histamine H1
Receptor

Gq Protein
Activates

Phospholipase C
(PLC)

Activates

PIP2

Cleaves

IP3
Diacylglycerol

(DAG)

2-Pyridylethylamine
(Agonist)

Binds to

Ca²⁺ Release
from ER

Induces Protein Kinase C
(PKC)

Activates

Cellular Response
(e.g., smooth muscle contraction,

inflammation)

Leads to

Activates

Click to download full resolution via product page

Caption: Histamine H1 Receptor Signaling Pathway.
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Caption: Experimental workflow for studying H1 receptor activation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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